N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-3,4-dimethylbenzamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C23H24N2O2/c1-16-9-10-19(14-17(16)2)23(26)24-15-21(22-8-5-13-27-22)25-12-11-18-6-3-4-7-20(18)25/h3-10,13-14,21H,11-12,15H2,1-2H3,(H,24,26)
• InChI Key: SWGINJUYBDWJJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C43)C
• Molecular Formula: C23H24N2O2
• Molecular Weight: 360.4 g/mol

Description

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-3,4-dimethylbenzamide, also known as FIIN-3, is a small molecule inhibitor that has been developed as a potential therapeutic agent for cancer treatment. It has shown promising results in preclinical studies and is currently undergoing further research to determine its efficacy in clinical settings.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of N,N-Dimethyltryptamine Derivative : The compound was prepared using a multistep synthesis involving furanidine and p-cyanomethyl-phenylhydrazine, highlighting the compound's synthetic accessibility and potential for further functionalization (Li De-chen, 2002).

Crystal Structure and Molecular Docking Studies : The study of a structurally related compound demonstrated its crystallographic characteristics and potential biological activities through molecular docking, indicating its action against tuberculosis, bacterial infections, and moderate activity against cancer proteins (Venkata Bharat Nishtala & Srinivas Basavoju, 2018).

Biological Activities and Applications

Photophysical Properties and Sensor Applications : Improved synthetic access to furans led to compounds with photophysical properties, indicating their applicability as metal ion sensors, particularly for aluminum detection. This demonstrates the functional versatility of furan-containing compounds in sensing applications (Manoj Kumar et al., 2015).

Antibacterial, Antifungal, and Anti-tubercular Agents : Tetrahydropyrimidine–isatin hybrids, incorporating furan units, were synthesized and exhibited promising antibacterial, antifungal, and anti-tubercular activity, suggesting the potential of furan derivatives in developing new therapeutic agents (T. N. Akhaja & J. Raval, 2012).

Epidemal Growth Factor Receptor Inhibitors and Anticancer Agents : N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives were designed as novel scaffolds targeting the epidemal growth factor receptor, with some compounds showing potent anticancer activities. This underscores the role of furan derivatives in cancer therapy (Z. Lan et al., 2017).